![molecular formula C7H14N2O B1406217 6-(Aminomethyl)-1-methylpiperidin-2-one CAS No. 933747-20-7](/img/structure/B1406217.png)
6-(Aminomethyl)-1-methylpiperidin-2-one
Overview
Description
6-(Aminomethyl)-1-methylpiperidin-2-one (6-AMMP) is a synthetic organic compound with a wide range of applications in the scientific and medical fields. It is an amide derivative of piperidine, a cyclic organic compound that is commonly used in organic synthesis. 6-AMMP is used in research to study the structure and function of proteins, enzymes, and other molecules. It is also used in drug discovery and development, as well as in the production of pharmaceuticals and other chemicals. Additionally, 6-AMMP is used in the synthesis of other compounds, such as polymers, dyes, and pigments.
Scientific Research Applications
Hydrodenitrogenation Studies
- Hydrodenitrogenation of Piperidine Derivatives: The study by Egorova et al. (2002) explored the hydrodenitrogenation (HDN) of 2-methylpyridine and its intermediates, including 2-methylpiperidine. It focused on the ring opening of alkylpiperidine and the formation of aminomethylated compounds through various reactions. This research highlights the chemical behavior and transformations of piperidine derivatives, including those related to 6-(aminomethyl)-1-methylpiperidin-2-one (Egorova, Zhao, Kukula, & Prins, 2002).
Synthesis and Evaluation in Medicinal Chemistry
- Synthesis of Piperidine Analogs for Potential Anti-Amnesiant Properties: Leflemme et al. (2005) discussed the synthesis of 2-aryl-6-methylpiperidin-4-ols, which are structurally related to this compound. These compounds were evaluated for their potential anti-amnesiant properties, indicating the role of piperidine analogs in developing therapeutic agents (Leflemme, Freret, Boulouard, Dallemagne, & Rault, 2005).
Aminomethylation Reactions
- Reactions of Vinylogous Hydrazides with Carbiminium Compounds: The study by Möhrle et al. (2005) investigated the reactions of vinylogous hydrazides with carbiminium compounds, leading to the formation of aminomethylated compounds. This research provides insights into the chemical reactions and potential applications of aminomethyl derivatives, closely related to the structure of this compound (Möhrle, Aslanidis, Tot, & Peters, 2005).
Antimicrobial Applications
- Antibacterial Evaluation of Piperidine Derivatives: Aziz‐ur‐Rehman et al. (2017) synthesized and evaluated the antibacterial properties of certain piperidine derivatives, which are structurally related to this compound. This highlights the potential application of piperidine-based compounds in antimicrobial research (Aziz‐ur‐Rehman, Ahtzaz, Abbasi, Siddiqui, Rasool, & Ahmad, 2017).
Catalytic and Chemical Properties
- Catechol Oxidase Models with Thioether Group: Merkel et al. (2005) explored dicopper(II) complexes of ligands including 4-methylpiperazin-1-ylmethyl and aminomethylphenol derivatives. This study sheds light on the catalytic and chemical properties of piperidine-based compounds, providing an understanding of their potential applications in catalysis and material science (Merkel, Möller, Piacenza, Grimme, Rompel, & Krebs, 2005).
Mechanism of Action
Target of Action
It is suggested that it may interact with proteins involved in cellular processes
Mode of Action
It is hypothesized that it may interact with its targets, leading to changes in cellular processes . The compound’s interaction with its targets could potentially alter the function of these targets, leading to changes in cellular activity . More research is required to elucidate the precise mechanism of action.
Biochemical Pathways
It is possible that the compound could influence various pathways depending on its targets . The downstream effects of these alterations would depend on the specific pathways and targets involved .
Pharmacokinetics
It is crucial to understand these properties as they significantly impact the bioavailability of the compound
Result of Action
Depending on its targets and mode of action, it could potentially influence a variety of cellular processes
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .
properties
IUPAC Name |
6-(aminomethyl)-1-methylpiperidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-9-6(5-8)3-2-4-7(9)10/h6H,2-5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZROTGQLNCFZQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(CCCC1=O)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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